Cas no 1706151-58-7 (4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide)

• Product Name: 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide
• CAS No: 1706151-58-7
• MF: C₂₂H₂₅N₃O₃S₂
• MW: 443.582202672958
• CID: 5920114
• PubChem ID: 90621992
• Update Time: 2025-10-28

4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6446-1554
• 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide
• 4'-methoxy-N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-[1,1'-biphenyl]-4-sulfonamide
• AKOS025095439
• 1706151-58-7
• 4-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzenesulfonamide

• Inchi： 1S/C22H25N3O3S2/c1-28-20-8-4-18(5-9-20)19-6-10-21(11-7-19)30(26,27)24-15-17-3-2-13-25(16-17)22-23-12-14-29-22/h4-12,14,17,24H,2-3,13,15-16H2,1H3
• InChI Key： JSAFTXQBDPQSHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=CC=2)OC)=CC=1)(NCC1CN(C2=NC=CS2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 443.13373402g/mol
• Monoisotopic Mass: 443.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide

4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide (CAS No. 1706151-58-7): A Comprehensive Overview

4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide (CAS No. 1706151-58-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural framework that includes a biphenyl moiety and a thiazole ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The biphenyl scaffold in this compound is known for its rigidity and ability to form stable interactions with biological targets. This structural feature is crucial for enhancing the compound's binding affinity and selectivity, which are essential for drug efficacy and safety. Additionally, the thiazole ring contributes to the overall stability and bioavailability of the molecule, further enhancing its pharmacological profile.

Recent studies have highlighted the potential of 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide in the treatment of various diseases. One notable area of research is its application in the management of neurodegenerative disorders such as Alzheimer's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide has also demonstrated anti-inflammatory and anti-cancer activities. Preclinical studies have shown that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide have been extensively studied to ensure its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life, which allows for convenient dosing regimens. Additionally, the compound shows low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide involves several well-established organic reactions. The key steps include the formation of the biphenyl scaffold through Suzuki coupling reactions and the introduction of the thiazole ring via nucleophilic substitution reactions. These synthetic routes are highly reproducible and scalable, making them suitable for large-scale production if required.

In conclusion, 4'-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide (CAS No. 1706151-58-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a promising molecule in the field of medicinal chemistry.